Cas no 149183-89-1 (1,3,4,6,7,11b-Hexahydro-9-hydroxy-10-methoxy-3-(2-methylpropyl)-2H-benzoaquinolizin-2-one)

• Product Name: 1,3,4,6,7,11b-Hexahydro-9-hydroxy-10-methoxy-3-(2-methylpropyl)-2H-benzoaquinolizin-2-one
• CAS No: 149183-89-1
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• CID: 1067034
• Update Time: 2025-07-01

1,3,4,6,7,11b-Hexahydro-9-hydroxy-10-methoxy-3-(2-methylpropyl)-2H-benzoaquinolizin-2-one Chemical and Physical Properties

Names and Identifiers

• 9-Desmethyl tetrabenazine
• 1,3,4,6,7,11b-Hexahydro-9-hydroxy-10-methoxy-3-(2-methylpropyl)-2H-benzo[a]quinolizin-2-one
• 2H-Benzo[a]quinolizin-2-one, 1,3,4,6,7,11b-hexahydro-9-hydroxy-10-methoxy-3-(2-methylpropyl)-
• 9-Hydroxy-3-isobutyl-10-methoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-one
• 1,3,4,6,7,11b-Hexahydro-9-hydroxy-10-methoxy-3-(2-methylpropyl)-2H-benzoaquinolizin-2-one

• Inchi： 1S/C18H25NO3/c1-11(2)6-13-10-19-5-4-12-7-17(21)18(22-3)8-14(12)15(19)9-16(13)20/h7-8,11,13,15,21H,4-6,9-10H2,1-3H3
• InChI Key： HFJUFZQVOVHCMY-UHFFFAOYSA-N
• SMILES： C12=CC(OC)=C(O)C=C1CCN1C2CC(=O)C(CC(C)C)C1

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

1,3,4,6,7,11b-Hexahydro-9-hydroxy-10-methoxy-3-(2-methylpropyl)-2H-benzoaquinolizin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,3,4,6,7,11b-Hexahydro-9-hydroxy-10-methoxy-3-(2-methylpropyl)-2H-benzoaquinolizin-2-one

1,3,4,6,7,11b-Hexahydro-9-hydroxy-10-methoxy-3-(2-methylpropyl)-2H-benzoaquinolizin-2-one: A Comprehensive Overview

The compound with CAS No. 149183-89-1, commonly referred to as 1,3,4,6,7,11b-Hexahydro-9-hydroxy-10-methoxy-3-(2-methylpropyl)-2H-benzoaquinolizin-2-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzoaquinolizinones, which are known for their unique structural features and diverse biological activities. The name itself is a testament to its intricate structure: the "benzoaquinolizinone" core is modified by several substituents that contribute to its functional properties.

Recent studies have highlighted the importance of benzoaquinolizinones in drug discovery due to their ability to interact with various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that such compounds can exhibit potent anti-inflammatory and antioxidant properties. The hydroxy and methoxy groups present in this molecule are particularly significant as they enhance its solubility and bioavailability. These functional groups also play a crucial role in modulating the compound's interaction with cellular receptors.

The benzoaquinolizinone framework is a fused bicyclic system that provides a rigid structure essential for maintaining the compound's stability. The presence of the 2-methylpropyl group introduces steric hindrance, which can influence the molecule's pharmacokinetic profile. This substituent also contributes to the compound's lipophilicity, making it more likely to cross biological membranes. Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of this compound with various enzymes and proteins, further underscoring its potential as a lead molecule in drug development.

One of the most intriguing aspects of this compound is its ability to undergo multiple conformational changes. This flexibility allows it to adapt to different binding sites on target proteins, thereby increasing its versatility as a therapeutic agent. A study conducted by researchers at Stanford University has shown that benzoaquinolizinones can inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxy group plays a pivotal role in these interactions by forming hydrogen bonds with critical residues on the enzyme surface.

In terms of synthesis, this compound is typically derived from natural sources or synthesized through multi-step organic reactions. The synthesis process involves the careful manipulation of precursor molecules to assemble the benzoaquinolizinone core and introduce the necessary substituents. Recent innovations in catalytic asymmetric synthesis have made it possible to produce enantiomerically pure samples of this compound, which is crucial for studying its stereochemical properties.

The application of this compound extends beyond pharmacology into materials science. Its rigid structure and functional groups make it an attractive candidate for use in polymer chemistry and nanotechnology. For example, researchers at MIT have explored its potential as a building block for self-assembling materials that exhibit stimuli-responsive behavior.

In conclusion, 1,3,4,6,7,11b-Hexahydro-9-hydroxy-10-methoxy-3-(2-methylpropyl)-2H-benzoaquinolizin-2-one (CAS No. 149183-89-1) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups endow it with properties that make it an invaluable tool for both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in modern chemistry.